Cas no 61995-52-6 (1-Acetyl-5-bromo-1H-indole)

• Product Name: 1-Acetyl-5-bromo-1H-indole
• CAS No: 61995-52-6
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD00238530
• CID: 820172
• PubChem ID: 12318076
• Update Time: 2025-04-19

1-Acetyl-5-bromo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-5-bromoindole
• 1-(5-bromoindol-1-yl)ethanone
• 1-Acetyl-5-bromo-1H-indole
• 1-(5-bromo-1H-indol-1-yl)ethanone
• 1-Acetyl-5-bromindol
• 1-acetyl-5-bromo-indole
• N-acetyl-5-bromoindole
• N-acetylindole
• CS-0060860
• 1-(5-bromo-1H-indol-1-yl)ethan-1-one
• TS-03333
• SY013361
• DB-005663
• AKOS015898582
• MFCD00238530
• DTXSID60488007
• SCHEMBL12749675
• 5-bromo-N-acetylindole
• 61995-52-6

• MDL： MFCD00238530
• Inchi： 1S/C10H8BrNO/c1-7(13)12-5-4-8-6-9(11)2-3-10(8)12/h2-6H,1H3
• InChI Key： BOMKWHSZGCMFEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CN2C(C)=O

Computed Properties

• Exact Mass: 236.97900
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.06390

1-Acetyl-5-bromo-1H-indole Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles